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Compound of Interest

Compound Name: Methyl 5-iodo-2-methylbenzoate

Cat. No.: B026446 Get Quote

This document provides immediate, essential safety and logistical information for the handling

of Methyl 5-iodo-2-methylbenzoate. It is intended for researchers, scientists, and

professionals in drug development. The following procedures and recommendations are

designed to ensure a safe laboratory environment.

Hazard Identification and Classification
Methyl 5-iodo-2-methylbenzoate is classified with the following hazards:

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2[1]

Specific target organ toxicity (single exposure): Category 3, targeting the respiratory

system[1]

Hazard Statements:

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

H335: May cause respiratory irritation[1][2]
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Precautionary Statements: A comprehensive list of precautionary statements covering

prevention, response, storage, and disposal is provided in the Safety Data Sheet.[1][2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling Methyl 5-iodo-2-methylbenzoate.

PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting, conforming to

EN 166 (EU) or NIOSH (US)

standards.[2]

Skin Protection Gloves

Chemical-resistant, impervious

gloves (e.g., nitrile or

neoprene).[3]

Lab Coat
Flame-resistant and chemical-

resistant.[3]

Clothing
Protective work clothing. Avoid

polyester or acrylic fabrics.[4]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

full-face respirator may be

necessary.[1][2]

Recommended filter type:

Organic gases and vapors filter

(Type A, Brown), conforming to

EN14387.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a systematic workflow is critical for safety and experimental integrity.
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Preparation:

Ensure a chemical fume hood is operational before starting any work.[5]

Assemble all necessary glassware and equipment within the fume hood.[5]

Clearly label all containers.[5]

Confirm that an emergency eyewash station and safety shower are accessible.[5]

Weighing and Dispensing:

Don all required PPE as specified in the table above.[5]

Conduct all weighing and dispensing activities inside a chemical fume hood.[5]

Use disposable weighing materials or clean glassware.[5]

Keep the primary container tightly sealed when not in use.[5]

Reaction Setup and Execution:

All reactions must be performed in a well-ventilated fume hood.[5]

Inspect glassware for any defects before use.[5]

Use controlled heating sources like a heating mantle; avoid open flames.[5]

Continuously monitor the reaction for any unusual activity.[5]

Post-Procedure and Decontamination:

Allow all equipment to cool to room temperature inside the fume hood.[5]

Quench any reactive materials before cleaning glassware.[5]

Decontaminate surfaces that may have come into contact with the chemical using a

suitable solvent, followed by soap and water.[5]
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Remove PPE in the correct sequence to prevent self-contamination.[5]

Wash hands thoroughly after removing gloves.

Emergency Procedures
Incident First-Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Remove

and wash contaminated clothing before reuse.

[1]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell. If

not breathing, give artificial respiration.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do NOT induce vomiting.[6]

Immediately call a POISON CENTER or doctor.

[6]

Spill

For small spills within a fume hood, use an inert

absorbent material. Collect the contaminated

material and place it in a designated hazardous

waste container. For large spills, evacuate the

area and follow institutional emergency

procedures.[5][7]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.
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Waste Classification: Methyl 5-iodo-2-methylbenzoate is a halogenated organic

compound.[8][9]

Waste Segregation:

Collect all waste containing this chemical, including unused product, reaction residues,

and contaminated materials, in a designated "halogenated organic waste" container.[7][8]

Do not mix halogenated waste with non-halogenated organic waste.[10][11] The disposal

of halogenated solvents can be significantly more expensive.[9][11]

Ensure waste containers are properly labeled with "Hazardous Waste" and the chemical

contents.[7][10]

Container Management:

Keep waste containers tightly closed when not in use.[7][9]

Store waste containers in a cool, dry, and well-ventilated area.[1]

Final Disposal:

Dispose of the chemical waste through an approved waste disposal plant, following all

local, regional, and national regulations.[1] Do not dispose of it down the drain.[10]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of Methyl 5-iodo-2-methylbenzoate
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Caption: Logical workflow for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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